Cas no 1160264-44-7 ((2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid)

• Product Name: (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid
• CAS No: 1160264-44-7
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 4682617
• Update Time: 2025-05-19

(2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3,5-diamino-2-cyano-5-oxopent-2-enoic acid
• (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid

• Inchi： 1S/C6H7N3O3/c7-2-3(6(11)12)4(8)1-5(9)10/h1,8H2,(H2,9,10)(H,11,12)
• InChI Key： NDFKZNWOJRIMHX-UHFFFAOYSA-N
• SMILES： O=C(CC(=C(C#N)C(=O)O)N)N

Computed Properties

• Exact Mass: 169.049
• Monoisotopic Mass: 169.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid

Recent Advances in the Study of (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid (CAS: 1160264-44-7)

The compound (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid (CAS: 1160264-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyano and amino functional groups make it a versatile building block for the development of peptidomimetics and enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of serine proteases, suggesting potential applications in treating inflammatory diseases and cancer.

In terms of synthesis, advancements have been made in optimizing the yield and purity of (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid. A team at the University of Cambridge recently reported a novel catalytic method that reduces byproduct formation and improves scalability. This method, detailed in a 2024 Nature Communications article, utilizes a palladium-based catalyst under mild conditions, achieving a yield of over 85%.

Further research has explored the compound's mechanism of action at the molecular level. Structural studies using X-ray crystallography and NMR spectroscopy have revealed its ability to form stable interactions with target proteins, particularly those involved in signal transduction pathways. These findings, published in a 2023 issue of Biochemistry, provide a foundation for rational drug design efforts aimed at enhancing its specificity and potency.

Despite these promising developments, challenges remain in translating (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid into clinical applications. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications. Ongoing research is focusing on derivatization strategies to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, (2Z)-3,5-Diamino-2-cyano-5-oxopent-2-enoic acid represents a compelling case study in the intersection of chemical synthesis and drug discovery. The latest research underscores its potential as a scaffold for developing new therapeutic agents, while also highlighting areas for future investigation. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play an increasingly important role in medicinal chemistry.